Cas no 1507918-33-3 (1,5-diazabicyclo3.2.2nonan-6-ylmethanamine)

• Product Name: 1,5-diazabicyclo3.2.2nonan-6-ylmethanamine
• CAS No: 1507918-33-3
• MF: C₈H₁₇N₃
• MW: 155.240681409836
• CID: 4602947
• PubChem ID: 83479846
• Update Time: 2025-10-30

1,5-diazabicyclo3.2.2nonan-6-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1,5-diazabicyclo[3.2.2]nonan-6-ylmethanamine
• 1,5-diazabicyclo3.2.2nonan-6-ylmethanamine

• Inchi： 1S/C8H17N3/c9-6-8-7-10-2-1-3-11(8)5-4-10/h8H,1-7,9H2
• InChI Key： XHAUNLNGFVMFRR-UHFFFAOYSA-N
• SMILES： N12CCN(C(CN)C1)CCC2

Experimental Properties

• Melting Point: NA

1,5-diazabicyclo3.2.2nonan-6-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,5-diazabicyclo3.2.2nonan-6-ylmethanamine

1,5-Diazabicyclo[3.2.2]nonan-6-ylmethanamine (CAS No. 1507918-33-3): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 1,5-diazabicyclo[3.2.2]nonan-6-ylmethanamine (CAS No. 1507918-33-3) has emerged as a pivotal compound for researchers and pharmaceutical developers. This bicyclic amine derivative, characterized by its unique diazabicyclo scaffold, offers exceptional reactivity and selectivity, making it a sought-after intermediate in the synthesis of complex molecules. Its structural features, including the methanamine functional group, enable diverse applications, from catalysis to drug discovery.

The growing interest in 1,5-diazabicyclo[3.2.2]nonan-6-ylmethanamine aligns with broader trends in sustainable chemistry and green synthesis. Researchers are increasingly exploring its role in atom-efficient reactions, where its rigid framework minimizes side products. Questions like *"How does this compound compare to other bicyclic amines in catalysis?"* or *"What are its applications in medicinal chemistry?"* frequently appear in scientific forums, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the CAS 1507918-33-3 compound stands out due to its stereochemical stability. Unlike simpler amines, its bicyclic structure resists racemization, a critical factor for enantioselective transformations. This property has spurred investigations into its use for chiral auxiliaries and ligand design, particularly in asymmetric hydrogenation—a hot topic in industrial chemistry.

Another area of innovation involves the integration of 1,5-diazabicyclo[3.2.2]nonan-6-ylmethanamine into peptide mimetics. With the rise of biologics and peptide-based therapeutics, this compound’s ability to mimic natural peptide backbones has attracted attention. Searches for *"bicyclic amines in drug delivery"* or *"non-natural amino acid synthesis"* highlight its potential in next-generation pharmaceuticals.

Beyond pharmaceuticals, the diazabicyclo core of this molecule finds utility in materials science. Its nitrogen-rich architecture contributes to hydrogen-bonding networks, a feature exploited in designing supramolecular assemblies. Such applications resonate with queries like *"How can bicyclic amines improve polymer properties?"*—a testament to its interdisciplinary appeal.

In summary, 1,5-diazabicyclo[3.2.2]nonan-6-ylmethanamine (CAS No. 1507918-33-3) exemplifies the synergy between structural ingenuity and functional versatility. As research continues to uncover its untapped potential, this compound remains a cornerstone in both academic and industrial laboratories, driving innovations across chemistry and beyond.